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Compound of Interest

Compound Name: SKF 81297 hydrobromide

Cat. No.: B151075 Get Quote

Technical Support Center: SKF 81297
Hydrobromide
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the light sensitivity and handling of SKF
81297 hydrobromide.

Frequently Asked Questions (FAQs)
Q1: How should I store SKF 81297 hydrobromide powder?

A: SKF 81297 hydrobromide as a solid is light-sensitive and should be stored in a cool, dry,

well-ventilated area, protected from light.[1] Several suppliers recommend storing the powder

desiccated at +4°C or -20°C.[2][3][4] Always check the manufacturer's specific storage

recommendations.[5]

Q2: What are the recommended storage conditions for SKF 81297 hydrobromide solutions?

A: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored in

tightly sealed vials, protected from light.[1][6] Recommended storage temperatures are -20°C

for up to one month or -80°C for up to six months.[1][6] It is not recommended to store aqueous

solutions for more than one day.[3]

Q3: Is SKF 81297 hydrobromide light sensitive?
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A: Yes, multiple supplier documents indicate that SKF 81297 hydrobromide is light-sensitive

and should be stored away from light.[1][6]

Q4: What solvents can I use to dissolve SKF 81297 hydrobromide?

A: SKF 81297 hydrobromide is soluble in DMSO (up to 120 mg/mL), DMF (approximately 20

mg/mL), and ethanol (approximately 2 mg/mL).[1][3] It is also soluble in water up to 10 mM with

gentle warming.[2][4] For aqueous buffers, it is recommended to first dissolve the compound in

DMSO and then dilute with the buffer.[3]

Q5: What personal protective equipment (PPE) should I use when handling this compound?

A: It is considered a hazardous substance.[5] You should wear protective clothing, gloves,

safety glasses, and a dust respirator when handling the solid.[5] Avoid all personal contact,

including inhalation, and wash hands thoroughly after handling.[3][5]
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Issue Possible Cause Recommended Solution

Inconsistent or weaker than

expected experimental results.

Compound degradation due to

improper storage or handling.

1. Review storage conditions.

Ensure the compound (solid

and solutions) is protected

from light and stored at the

correct temperature. 2.

Prepare fresh stock solutions

from the solid powder. 3. For in

vivo experiments, it is

recommended to prepare

working solutions fresh on the

day of use.[1][6]

Precipitation of the compound

in aqueous buffer.
Low aqueous solubility.

1. First, dissolve SKF 81297

hydrobromide in DMSO to

create a concentrated stock

solution.[3] 2. Then, dilute the

DMSO stock into your aqueous

buffer of choice. Note that the

solubility in a 1:20 DMSO:PBS

(pH 7.2) solution is

approximately 0.04 mg/ml.[3]

3. Gentle warming and

sonication can aid dissolution.

[1]

Discoloration of the solid

compound or solutions.

Potential degradation due to

light exposure or oxidation.

1. Discard the discolored

material. 2. Ensure all future

handling of the solid and

solutions is performed under

subdued light. 3. When

preparing solutions, consider

purging the solvent with an

inert gas like nitrogen or argon

to minimize oxidation.[3]
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Quantitative Data Summary
Storage Conditions and Stability

Form
Storage

Temperature
Duration Special Conditions

Solid +4°C or -20°C ≥ 4 years (at -20°C)
Desiccate, protect

from light.[2][3][4]

Solution in Solvent -20°C 1 month

Sealed, away from

moisture and light.[1]

[6]

Solution in Solvent -80°C 6 months

Sealed, away from

moisture and light.[1]

[6]

Aqueous Solution Room Temperature
Not recommended for

>1 day
Prepare fresh.[3]

Solubility Data

Solvent Concentration Notes

DMSO up to 120 mg/mL (323.74 mM) May require sonication.[1]

DMF ≥ 20 mg/mL (53.96 mM)

Ethanol ≥ 2 mg/mL (5.40 mM)

Water up to 10 mM Requires gentle warming.[2][4]

Experimental Protocols
Recommended Protocol for Assessing Photostability

While specific photostability data for SKF 81297 hydrobromide is not publicly available, the

following protocol, based on the ICH Q1B guidelines, can be used to evaluate its light

sensitivity.[7][8]
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Sample Preparation:

Prepare two sets of samples of SKF 81297 hydrobromide. This can be the solid powder

in a chemically inert, transparent container, and/or a solution in a relevant solvent (e.g.,

DMSO or water).

One set of samples will be the "exposed" group.

The second set will be the "dark control" group. Wrap these samples completely in

aluminum foil to protect them from light.

Light Exposure:

Place the exposed and dark control samples side-by-side in a photostability chamber.

Expose the samples to a light source that provides an overall illumination of not less than

1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-

hours/square meter.[7][8]

The light source can be a combination of a cool white fluorescent lamp and a near-UV

fluorescent lamp.[7]

Analysis:

At appropriate time intervals, withdraw samples from both the exposed and dark control

groups.

Analyze the samples for degradation. A stability-indicating HPLC method is commonly

used for this purpose to separate the parent compound from any photodegradation

products.

Compare the purity of the exposed samples to the dark control samples. Any significant

increase in impurities or decrease in the parent compound peak in the exposed samples

indicates photosensitivity.
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Caption: Dopamine D1 receptor signaling pathway activated by SKF 81297.
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Caption: Recommended workflow for handling SKF 81297 hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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